Cas no 862826-16-2 (N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide)

• Product Name: N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide
• CAS No: 862826-16-2
• MF: C₂₇H₂₆ClN₃O₃S
• MW: 508.03164434433
• CID: 6020887
• PubChem ID: 3656435
• Update Time: 2025-05-21

N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide
• N-(2-(3-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-methoxybenzamide
• Benzamide, N-[2-[3-[[2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-2-methoxy-
• F0617-0247
• AKOS024587973
• N-{2-[3-({[(3-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-2-methoxybenzamide
• 862826-16-2
• N-[2-[3-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methoxybenzamide

• Inchi： 1S/C27H26ClN3O3S/c1-18-11-12-19(15-22(18)28)30-26(32)17-35-25-16-31(23-9-5-3-7-20(23)25)14-13-29-27(33)21-8-4-6-10-24(21)34-2/h3-12,15-16H,13-14,17H2,1-2H3,(H,29,33)(H,30,32)
• InChI Key： NQDYQXWXYMGQSU-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=CC=C(C)C(Cl)=C2)=O)=C1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 507.1383406g/mol
• Monoisotopic Mass: 507.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 761.6±60.0 °C(Predicted)
• pka: 13.02±0.70(Predicted)

Additional information on N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide

Comprehensive Overview of N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide (CAS No. 862826-16-2)

The compound N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide (CAS No. 862826-16-2) is a specialized organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. Its unique indole and benzamide moieties, combined with a sulfanyl linkage, make it a promising candidate for targeted therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which aligns with current trends in precision medicine and drug discovery.

In recent years, the demand for novel compounds like 862826-16-2 has surged due to the growing focus on small-molecule inhibitors and kinase-targeted therapies. This compound's structural features, such as the 3-chloro-4-methylphenyl group and the methoxybenzamide tail, suggest potential interactions with enzymes or receptors involved in cellular signaling. Such properties are highly relevant to contemporary research on cancer therapeutics and inflammatory diseases, topics frequently searched in academic and industry databases.

The synthesis of N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide involves multi-step organic reactions, including amide coupling and sulfanyl bridge formation. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing common queries about compound validation and quality control in pharmaceutical development.

From a commercial perspective, CAS No. 862826-16-2 is often listed in catalogs of fine chemicals and research reagents. Its applications extend to high-throughput screening (HTS) and structure-activity relationship (SAR) studies, which are pivotal in modern drug design. The compound's lipophilicity and molecular weight also make it a subject of interest in ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling, a hot topic in pharmacokinetics research.

As the scientific community continues to explore indole derivatives and benzamide-based compounds, 862826-16-2 stands out due to its hybrid structure. Its potential to serve as a scaffold for further derivatization opens doors for innovation in medicinal chemistry. This aligns with frequent search trends around drug-like properties and lead optimization, making it a valuable subject for both academic and industrial research.

In conclusion, N-{2-3-({(3-chloro-4-methylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-2-methoxybenzamide represents a compelling case study in the intersection of chemical synthesis and biological activity. Its relevance to cutting-edge research areas ensures its continued prominence in scientific literature and commercial markets.